Cas no 94341-56-7 (4-(benzenesulfonyl)phenylmethanamine)
94341-56-7 structure
Product Name:4-(benzenesulfonyl)phenylmethanamine
CAS No:94341-56-7
MF:C13H13NO2S
MW:247.3128221035
MDL:MFCD22392055
CID:752327
PubChem ID:58775895
Update Time:2025-04-19
4-(benzenesulfonyl)phenylmethanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-(Phenylsulfonyl)phenyl)methanamine
- [4-(benzenesulfonyl)phenyl]methanamine
- 4-Benzenesulfonyl-benzylamine
- Benzenemethanamine, 4-(phenylsulfonyl)-
- 4-(benzenesulfonyl)phenylmethanamine
- DTXSID10729977
- AKOS016003305
- 94341-56-7
- MFCD22392055
- AS-64230
- CS-0060565
- EN300-109673
- W17002
- 4-(Phenylsulfonyl)benzylamine
- (4-[phenylsulfonyl]phenyl)methanamine
- SCHEMBL158288
- 1-[4-(Benzenesulfonyl)phenyl]methanamine
- MTVXOTIZNSJKIY-UHFFFAOYSA-N
- DB-362093
-
- MDL: MFCD22392055
- Inchi: 1S/C13H13NO2S/c14-10-11-6-8-13(9-7-11)17(15,16)12-4-2-1-3-5-12/h1-9H,10,14H2
- InChI Key: MTVXOTIZNSJKIY-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CC(CN)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 247.06669983g/mol
- Monoisotopic Mass: 247.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Boiling Point: 437℃ at 760 mmHg
4-(benzenesulfonyl)phenylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114042-5g |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 5g |
$1260.27 | 2023-08-31 | |
| Alichem | A019114042-10g |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 10g |
$1969.80 | 2023-08-31 | |
| Alichem | A019114042-25g |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 25g |
$3283.00 | 2023-08-31 | |
| Ambeed | A780345-100mg |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 100mg |
$177.0 | 2025-04-15 | |
| Ambeed | A780345-250mg |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 250mg |
$300.0 | 2025-04-15 | |
| Ambeed | A780345-1g |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 1g |
$811.0 | 2025-04-15 | |
| Fluorochem | 224844-250mg |
4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 250mg |
£165.00 | 2022-02-28 | |
| Fluorochem | 224844-1g |
4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 1g |
£411.00 | 2022-02-28 | |
| Fluorochem | 224844-5g |
4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 95% | 5g |
£1231.00 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P62360-250mg |
(4-(Phenylsulfonyl)phenyl)methanamine |
94341-56-7 | 250mg |
¥2352.0 | 2021-09-08 |
4-(benzenesulfonyl)phenylmethanamine Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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